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Compound of Interest

Compound Name: DMT-dC(ac) Phosphoramidite

Cat. No.: B7948926 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical reagents like DMT-dC(ac)
Phosphoramidite. Adherence to strict safety protocols is critical to mitigate risks and ensure

the well-being of laboratory personnel and the protection of the environment. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans for DMT-dC(ac) Phosphoramidite.

Hazard Identification and Classification
DMT-dC(ac) Phosphoramidite is a chemical compound used in oligonucleotide synthesis.[1]

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this substance is classified as follows:

Skin corrosion/irritation (Category 2), with the hazard statement H315: Causes skin irritation.

[2]

Serious eye damage/eye irritation (Category 2A), with the hazard statement H319: Causes

serious eye irritation.[2]

It may also be harmful if swallowed and may cause respiratory irritation.[3][4]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory when handling DMT-
dC(ac) Phosphoramidite to prevent exposure.[5][6] The following table summarizes the

recommended PPE:
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles/Glasses

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU). Tightly

fitting safety goggles are

recommended.[5][6][7]

Face Shield
Recommended when there is

a splash hazard.[6]

Skin Protection Gloves

Handle with chemical-

impermeable gloves (e.g.,

nitrile). Inspect gloves prior to

use and dispose of

contaminated gloves properly.

[2][6][7]

Laboratory Coat
A laboratory coat must be

worn.[6][7]

Protective Clothing

Choose body protection in

relation to the concentration

and amount of the dangerous

substance at the specific

workplace.[6]

Respiratory Protection NIOSH-approved Respirator

Use a NIOSH-approved

respirator, such as a type N95

(US) or type P1 (EN 143) dust

mask, if ventilation is

inadequate or dust is

generated.[4][6]

Self-contained Breathing

Apparatus

Necessary in case of fire or

major spills.[4][6]

Operational Plan: Safe Handling and Storage
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Proper handling and storage are crucial to maintain the integrity of DMT-dC(ac)
Phosphoramidite and to ensure the safety of laboratory personnel.[5]

Handling Precautions:

Handle in a well-ventilated place, preferably within a certified chemical fume hood.[2][3][4]

Avoid contact with skin and eyes.[2]

Avoid the formation and inhalation of dust and aerosols.[2]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[2][4]

Remove all soiled and contaminated clothing immediately.[4]

Storage Conditions:

Keep the container tightly sealed.[4][5]

Store in a dry, well-ventilated area.[4][5]

The recommended storage temperature is -20°C.[1][4]

Protect from heat and store away from oxidizing agents.[4][5]

Emergency First Aid Procedures
In the event of accidental exposure, immediate and appropriate action must be taken:
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Exposure Route First Aid Measure

Inhalation
Move the person to fresh air. If symptoms occur,

get medical attention.[4]

Skin Contact

Wash skin with soap and water. Remove

contaminated clothing and shoes and call a

physician.[2][4]

Eye Contact

Immediately flush eyes with water for at least 15

minutes. Remove any contact lenses and

continue flushing. Get medical attention if

symptoms occur.[2][4]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water

and consult a physician.[4]

Spill and Leak Procedures
In the event of a spill:

Avoid dust formation and breathing vapors, mist, or gas.[5]

Use personal protective equipment, including a NIOSH-approved respirator, safety goggles,

and chemical-resistant gloves.[4]

Ensure adequate ventilation.[5]

Absorb the spill with an inert substance (e.g., vermiculite, dry sand) and collect it in a sealed

container for disposal.[2][3]

Decontaminate the affected surface with alcohol.[2][3]

Prevent the chemical from entering drains or waterways.[3][4]
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The primary method for the safe disposal of DMT-dC(ac) Phosphoramidite waste involves a

controlled deactivation process through hydrolysis, followed by disposal as hazardous waste in

accordance with local, state, and federal regulations.[3]

Experimental Protocol for Deactivation of DMT-dC(ac) Phosphoramidite Waste:

This protocol is intended for the deactivation of small quantities of expired or unused solid

waste or residues in empty containers.

Materials:

DMT-dC(ac) Phosphoramidite waste

Anhydrous Acetonitrile (ACN)

5% w/v aqueous solution of sodium bicarbonate (NaHCO₃)

Appropriate sealed and labeled hazardous waste container

Personal Protective Equipment (PPE)

Procedure:

Preparation: Perform all operations within a certified chemical fume hood while wearing all

necessary PPE.[3]

Dissolution: For solid waste, carefully dissolve the phosphoramidite in a minimal amount of

anhydrous acetonitrile. For empty containers, rinse with a small volume of anhydrous

acetonitrile to dissolve any residue.[3]

Quenching/Hydrolysis: Slowly and with stirring, add the acetonitrile solution of the

phosphoramidite to a 10-fold excess by volume of the 5% aqueous sodium bicarbonate

solution. This ensures complete hydrolysis.[3]

Reaction Time: Allow the mixture to stir at room temperature for a minimum of 24 hours to

ensure complete hydrolysis of the phosphoramidite.[3]
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Waste Collection: Transfer the resulting aqueous mixture to a properly labeled hazardous

waste container designated for aqueous chemical waste.[3]

Final Disposal: The sealed hazardous waste container should be disposed of through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal contractor.[3]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of DMT-dC(ac)
Phosphoramidite.
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Caption: Workflow for handling DMT-dC(ac) Phosphoramidite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b7948926?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dmt-dc-ac-phosphoramidite.html
https://file.medchemexpress.com/batch_PDF/HY-138586/DMT-dC-ac-Phosphoramidite-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_DMT_dT_Phosphoramidite_d11_A_Comprehensive_Guide_for_Laboratory_Personnel.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACO1-011_English-US
https://www.benchchem.com/pdf/DMT_dT_phosphoramidite_d11_safety_and_handling_precautions.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DMT_dT_Phosphoramidite_d11.pdf
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACN4-012_English-EU
https://www.benchchem.com/product/b7948926#personal-protective-equipment-for-handling-dmt-dc-ac-phosphoramidite
https://www.benchchem.com/product/b7948926#personal-protective-equipment-for-handling-dmt-dc-ac-phosphoramidite
https://www.benchchem.com/product/b7948926#personal-protective-equipment-for-handling-dmt-dc-ac-phosphoramidite
https://www.benchchem.com/product/b7948926#personal-protective-equipment-for-handling-dmt-dc-ac-phosphoramidite
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7948926?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7948926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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